2,2,2-Trifluoroethyl methyl(pyridin-3-yl)carbamate chemical structure and properties
2,2,2-Trifluoroethyl methyl(pyridin-3-yl)carbamate chemical structure and properties
An in-depth technical analysis of 2,2,2-Trifluoroethyl methyl(pyridin-3-yl)carbamate (and its structural isomers) requires a rigorous understanding of organofluorine chemistry, carbamate linkage stability, and heterocyclic pharmacophores. This whitepaper provides researchers and drug development professionals with a comprehensive guide to the structural nuances, pharmacological utility, and validated synthetic workflows for this critical building block.
Chemical Identity & Structural Architecture
In commercial chemical libraries and patent literature, the nomenclature "2,2,2-Trifluoroethyl methyl(pyridin-3-yl)carbamate" often refers to the specific isomer 2,2,2-trifluoroethyl N-[(pyridin-3-yl)methyl]carbamate (CAS: 877825-75-7)[1]. This compound features a methylene linker between the pyridine ring and the carbamate nitrogen, distinguishing it from direct N-methyl-N-aryl substitutions[1].
This molecule is defined by three distinct functional domains:
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The Pyridine Core: An aromatic heterocycle that acts as a potent hydrogen-bond acceptor.
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The Carbamate Linker: A stable, yet enzymatically cleavable bridge that dictates the molecule's pharmacokinetic profile.
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The 2,2,2-Trifluoroethyl Moiety: A highly electron-withdrawing, lipophilic group that modulates the electronic properties of the adjacent carbamate[2][3].
Table 1: Physicochemical Properties[1][4]
| Property | Value |
| Chemical Name | 2,2,2-Trifluoroethyl N-[(pyridin-3-yl)methyl]carbamate |
| CAS Registry Number | 877825-75-7 |
| Molecular Formula | C9H9F3N2O2 |
| Molecular Weight | 234.18 g/mol |
| SMILES | O=C(NCC1=CC=CN=C1)OCC(F)(F)F |
| CLogP | 0.906 |
| Storage Conditions | Room Temperature (RT), dry environment |
Mechanistic Role in Drug Design
The strategic incorporation of fluorinated pesticide and pharmaceutical intermediates (FPIs) is a cornerstone of modern medicinal chemistry[2]. The specific architecture of 2,2,2-trifluoroethyl methyl(pyridin-3-yl)carbamate provides several field-proven advantages:
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Metabolic Stability & Lipophilicity: The incorporation of the 2,2,2-trifluoroethyl group significantly increases the lipophilicity of the molecule, enhancing blood-brain barrier (BBB) penetration and cellular permeability. Furthermore, the strong carbon-fluorine bonds shield the molecule from rapid oxidative metabolism by cytochrome P450 enzymes[2].
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Tunable Carbamate Hydrolysis: Carbamates are structurally intermediate between amides and esters, offering superior chemical stability compared to esters while remaining susceptible to targeted enzymatic or base-induced hydrolysis[3]. The electron-withdrawing nature of the CF3 group accelerates the rate-determining deprotonation step of the carbamate nitrogen in basic environments. This makes the 2,2,2-trifluoroethyl carbamate an excellent candidate for designing reversible prodrugs with highly predictable degradation kinetics[3].
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Target Receptor Affinity: The pyridine-3-yl moiety is frequently utilized in the development of GPBAR1 (TGR5) agonists[4][5]. GPBAR1 is a bile acid receptor implicated in metabolic and inflammatory diseases, including type II diabetes. The nitrogen atom in the pyridine ring engages in critical hydrogen bonding within the receptor's binding pocket, while the carbamate acts as a flexible hinge[4].
Caption: Logical relationship between structural moieties and pharmacokinetic enhancements.
Synthesis & Experimental Workflows
The synthesis of 2,2,2-trifluoroethyl carbamates requires precise electrophilic trapping. While some historical methods utilize triphosgene and 2,2,2-trifluoroethanol in situ, the direct use of 2,2,2-trifluoroethyl chloroformate (TFECF) is highly preferred. TFECF minimizes the formation of symmetrical carbonate byproducts and ensures a cleaner, high-yielding reaction profile[6].
Step-by-Step Synthetic Protocol
Causality Note: N,N-Diisopropylethylamine (DIPEA) is selected over triethylamine (TEA) as the base because its steric bulk prevents nucleophilic competition with the amine substrate, preventing the formation of unwanted quaternary ammonium salts.
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Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve pyridin-3-ylmethanamine (1.0 equivalent) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.
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Base Addition: Add DIPEA (2.0 equivalents) to the solution. This excess base is strictly required to neutralize the HCl generated during the chloroformate coupling, preventing the protonation and subsequent deactivation of the starting amine[4].
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Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath to suppress exothermic side reactions. Dropwise, add 2,2,2-trifluoroethyl chloroformate (1.1 equivalents) via a syringe[6].
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Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 to 4 hours. Reaction progress should be monitored via LC-MS or TLC until complete consumption of the starting amine is observed[4][7].
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Quench & Extraction: Quench the reaction by adding saturated aqueous NH4Cl. This neutralizes residual base and unreacted chloroformate. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic phases with brine, dry over anhydrous MgSO4 (or Na2SO4), and concentrate under reduced pressure[5][7].
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Purification: Purify the crude residue via silica gel flash chromatography using a gradient elution of n-heptane and EtOAc (e.g., 100:0 to 50:50) to isolate the pure carbamate as a solid or viscous oil[4][7].
Caption: Step-by-step synthetic workflow for 2,2,2-Trifluoroethyl methyl(pyridin-3-yl)carbamate.
Analytical Validation Protocols
A self-validating experimental system requires orthogonal analytical techniques to confirm both structural identity and purity before biological assay deployment.
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1H NMR (400 MHz, CDCl3): The defining diagnostic signal is the quartet generated by the methylene protons of the 2,2,2-trifluoroethyl group, typically appearing around δ 4.40–4.70 ppm due to scalar coupling with the adjacent CF3 group ( 3JH−F≈8.0 Hz)[6]. The methylene linker attached to the pyridine ring will appear as a doublet or broad singlet near δ 4.30–4.40 ppm.
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19F NMR (376 MHz, CDCl3): A sharp triplet (or singlet if proton-decoupled) must be observed between δ -74.0 and -75.5 ppm, confirming the intact CF3 moiety[6].
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High-Resolution Mass Spectrometry (HRMS): Electrospray ionization (ESI-TOF) should yield an [M+H]+ peak at an exact mass of approximately m/z 235.06, confirming the molecular formula C9H9F3N2O2 [3].
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HPLC Purity: Reverse-phase HPLC (e.g., C18 column, Acetonitrile/Water gradient with 0.05% methanesulfonic acid) must demonstrate >95% purity, with a distinct retention time validating the absence of symmetrical urea or unreacted amine byproducts.
References
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EnamineStore. 2,2,2-trifluoroethyl N-[(pyridin-3-yl)methyl]carbamate (CAS 877825-75-7) Product Details. Retrieved from 1
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BLDpharm. 2,2,2-Trifluoroethyl N-(4-methylpyridin-3-yl)carbamate. Retrieved from 8
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Google Patents (WO2012117000A1). 3-amino-pyridines as gpbar1 agonists. Retrieved from 4
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Google Patents (BR112013022110B1). 3-AMINO PYRIDINES AS GPBARI AGONISTS. Retrieved from5
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Google Patents (BR112013008719B1). N-pyridin-3-yl or n-pyrazin-2-yl carboxamides. Retrieved from 7
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Alfa Chemistry. Fluorinated Pesticide Intermediates: What They Are, and How Are They Synthesized? Retrieved from 2
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National Center for Biotechnology Information (PMC). Synthesis of New Volatile Derivatives of Biogenic Amines, Carbamates for Analytical Applications. Retrieved from 6
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National Center for Biotechnology Information (PMC). Design, Synthesis, and Pharmacokinetic Profiling of Fluorinated Reversible N‑Alkyl Carbamate Derivatives of Psilocin for Sub-Hallucinogenic Brain Exposure. Retrieved from 3
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